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Compound of Interest

Compound Name: Dibenzothiophene-2-boronic acid

Cat. No.: B1304187 Get Quote

An In-depth Technical Guide on the Physical Properties of Dibenzothiophene-2-boronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of

Dibenzothiophene-2-boronic acid, a versatile compound utilized in various fields, particularly

organic synthesis and materials science.[1] This document is intended to be a valuable

resource for researchers, offering readily accessible data and procedural insights to facilitate its

application in the laboratory.

Core Physical and Chemical Properties
Dibenzothiophene-2-boronic acid is an off-white powder.[1] Its structural and physical

characteristics are summarized in the table below.
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Property Value Source

Molecular Formula C₁₂H₉BO₂S [1][2]

Molecular Weight 228.07 g/mol [1]

Melting Point 318 - 321 °C [1]

Boiling Point 480 °C [3]

Density 1.38 g/cm³ [3]

Flash Point 244 °C [3]

Appearance Off-white powder [1]

Solubility
Slightly soluble in DMSO and

Methanol
[3]

Storage Conditions

Keep in a dark place, under an

inert atmosphere, and stored

in a freezer at -20°C.[3]

Applications in Research and Development
Dibenzothiophene-2-boronic acid is a key building block in several areas of chemical

research:

Organic Synthesis: It serves as a crucial reagent in Suzuki-Miyaura cross-coupling reactions

to form carbon-carbon bonds, enabling the synthesis of complex organic molecules.[1] This

is particularly valuable in the development of pharmaceuticals and agrochemicals.[1]

Materials Science: The compound is a precursor for creating advanced materials such as

conductive polymers and organic semiconductors, which have applications in electronics and

optoelectronics.[1]

Catalysis: It can act as a ligand in various catalytic processes, improving reaction efficiency.

[1]

Biochemical Research: It is used in the development of sensors and probes for the detection

of biomolecules.[1]
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Experimental Protocols
While specific experimental protocols for the determination of the physical properties of

Dibenzothiophene-2-boronic acid are not extensively detailed in publicly available literature,

standard analytical methodologies for boronic acids are applicable.

Synthesis of Dibenzothiophene Derivatives
A general method for the synthesis of dibenzothiophene derivatives involves a two-step

process:

Suzuki-Miyaura Cross-Coupling: The reaction of a 2-bromoaryl sulfinate ester with an

arylboronic acid (such as Dibenzothiophene-2-boronic acid) is carried out in the presence

of a palladium catalyst and a base. This step selectively couples the aryl groups.

Electrophilic Cyclization: The resulting sulfinate ester undergoes electrophilic cyclization to

form the dibenzothiophene S-oxide structure.[4]

Analytical Characterization
The purity and structure of Dibenzothiophene-2-boronic acid and its derivatives are typically

confirmed using standard analytical techniques:

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a common

method for assessing the purity of boronic acids. A C18 column is often used with a mobile

phase consisting of a mixture of acetonitrile and water with a modifier like formic or acetic

acid.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the compound. The sample is dissolved in a suitable deuterated

solvent (e.g., DMSO-d₆) for analysis.[5]

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be

coupled with HPLC (HPLC-MS) to provide molecular weight confirmation of the compound

and its impurities.[5][6]

Visualizing Experimental Workflows
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The primary application of Dibenzothiophene-2-boronic acid is in the Suzuki-Miyaura cross-

coupling reaction. The following diagram illustrates the general workflow of this catalytic cycle.

Reaction Inputs

Process

Catalytic Cycle Outputs

Dibenzothiophene-2-boronic acid

1. Mix Reagents
in Reaction Vessel

Aryl/Vinyl Halide (R-X) Palladium Catalyst
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(e.g., K2CO3)

Solvent
(e.g., Toluene)

2. Heat and Stir
(under inert atmosphere)

Oxidative
Addition Crude Product Mixture
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Purified Coupled Product
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Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

